Cas no 1865122-21-9 (2-{3-(aminomethyl)-4-methylthiolan-3-yloxy}ethan-1-ol)

• Product Name: 2-{3-(aminomethyl)-4-methylthiolan-3-yloxy}ethan-1-ol
• CAS No: 1865122-21-9
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 5989970
• PubChem ID: 165524335
• Update Time: 2025-10-29

2-{3-(aminomethyl)-4-methylthiolan-3-yloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{3-(aminomethyl)-4-methylthiolan-3-yloxy}ethan-1-ol
• 2-{[3-(aminomethyl)-4-methylthiolan-3-yl]oxy}ethan-1-ol
• 1865122-21-9
• EN300-1294035

• Inchi： 1S/C8H17NO2S/c1-7-4-12-6-8(7,5-9)11-3-2-10/h7,10H,2-6,9H2,1H3
• InChI Key： XZYHSLZFCCGENU-UHFFFAOYSA-N
• SMILES： S1CC(C)C(CN)(C1)OCCO

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.8Ų

Additional information on 2-{3-(aminomethyl)-4-methylthiolan-3-yloxy}ethan-1-ol

Compound CAS No 1865122-21-9: 2-{3-(Aminomethyl)-4-Methylthiolan-3-yloxy}ethan-1-ol

The compound with CAS No 1865122-21-9, commonly referred to as 2-{3-(Aminomethyl)-4-Methylthiolan-3-yloxy}ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and biomedical research. This compound is characterized by its unique molecular structure, which includes a thiolane ring, an amino group, and a hydroxyl group, making it a versatile molecule with potential applications in drug design and material science.

The thiolane ring, also known as a tetrahydrofuran sulfide, is a five-membered ring containing sulfur and oxygen atoms. In this compound, the thiolane ring is substituted with an aminoethyl group at the 3-position and a methyl group at the 4-position. This substitution pattern introduces both stereochemical complexity and functional diversity, which are critical for its biological activity and chemical reactivity. The hydroxyl group at the terminal position of the ethane chain further enhances the molecule's ability to participate in hydrogen bonding, a key feature in many biochemical interactions.

Recent studies have highlighted the potential of 2-{3-(Aminomethyl)-4-Methylthiolan-3-yloxy}ethan-1-ol in the development of novel therapeutic agents. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly in the context of antioxidant and anti-inflammatory activities. The molecule's ability to modulate cellular signaling pathways has been investigated in vitro, showing promising results in reducing oxidative stress and inhibiting pro-inflammatory cytokines.

In addition to its biological applications, this compound has also been studied for its potential in catalytic processes. The presence of both amino and hydroxyl groups makes it an ideal candidate for use as a ligand in transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have demonstrated that this compound can serve as an effective chiral ligand, enabling the synthesis of enantioselective products with high yields.

The synthesis of 2-{3-(Aminomethyl)-4-Methylthiolan-3-yloxy}ethan-1-ol involves a multi-step process that combines principles from both organic synthesis and stereochemistry. Key steps include the formation of the thiolane ring through sulfur-based cyclization reactions, followed by selective substitution to introduce the amino and methyl groups. The final step involves hydroxylation of the ethane chain, which is typically achieved through oxidation or enzymatic methods.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided critical insights into its molecular structure, purity, and stability under various conditions. For instance, NMR studies have revealed that the molecule exhibits distinct proton environments due to its chiral centers and functional groups, which are essential for understanding its stereochemical properties.

In terms of safety and handling, 2-{3-(Aminomethyl)-4-Methylthiolan-3-yloxy}ethan-1-ol is classified as a non-hazardous chemical under standard laboratory conditions. However, it is recommended to follow standard precautions when working with any organic compound, including proper ventilation and personal protective equipment (PPE). The compound's stability under thermal and oxidative conditions has been evaluated, showing minimal degradation under mild experimental conditions.

The growing interest in this compound is driven by its unique combination of structural features and functional groups, which make it a valuable tool in both academic research and industrial applications. As researchers continue to explore its properties and potential uses, it is anticipated that CAS No 1865122-21-9 will play an increasingly important role in advancing our understanding of complex organic molecules and their applications in medicine and beyond.